
2-(5-Methylisoxazol-3-yl)acetonitrile molecular
weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
2-(5-Methylisoxazol-3-

yl)acetonitrile

Cat. No.: B1365769 Get Quote

An In-Depth Technical Guide to 2-(5-Methylisoxazol-3-yl)acetonitrile

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-(5-Methylisoxazol-3-yl)acetonitrile, including its molecular weight and other

key data points. It is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Properties and Data
2-(5-Methylisoxazol-3-yl)acetonitrile is a heterocyclic compound incorporating both an

isoxazole ring and a nitrile functional group. Its chemical structure and properties make it a

compound of interest in medicinal chemistry and organic synthesis.

Quantitative Data Summary
The key physicochemical properties of 2-(5-Methylisoxazol-3-yl)acetonitrile are summarized

in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₆H₆N₂O [1][2]

Molecular Weight 122.12 g/mol [1][2][3]

CAS Number 35166-41-7 [2][4]

Appearance Solid [1]

Melting Point 36-39 °C [2]

Boiling Point 264.1 ± 25.0 °C (Predicted) [2]

Density 1.131 ± 0.06 g/cm³ (Predicted) [2]

pKa -4.05 ± 0.12 (Predicted) [2]

Synonyms

(5-methyl-3-

isoxazolyl)acetonitrile, 2-(5-

methyl-1,2-oxazol-3-

yl)acetonitrile, 5-methyl-3-

Isoxazoleacetonitrile

[1][2]

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-(5-Methylisoxazol-3-
yl)acetonitrile is not readily available in the provided search results, a plausible synthetic route

can be conceptualized based on established isoxazole synthesis methodologies. A common

method for forming the isoxazole ring is the reaction of a β-diketone or a related precursor with

hydroxylamine.

Representative Synthesis of a Substituted Isoxazole
The following protocol outlines the general steps involved in the synthesis of a substituted

isoxazole, which can be adapted for the synthesis of 2-(5-Methylisoxazol-3-yl)acetonitrile.

Objective: To synthesize a 3,5-disubstituted isoxazole ring structure.

Materials:
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A suitable β-dicarbonyl compound (e.g., a 1,3-diketone or a β-keto ester).

Hydroxylamine hydrochloride (NH₂OH·HCl).

A base (e.g., sodium hydroxide, potassium carbonate).

A suitable solvent (e.g., ethanol, water).

Procedure:

Preparation of the Reaction Mixture: The β-dicarbonyl starting material is dissolved in a

suitable solvent, such as ethanol.

Addition of Hydroxylamine: An aqueous solution of hydroxylamine hydrochloride and a base

(to liberate the free hydroxylamine) is prepared.

Reaction: The hydroxylamine solution is added to the solution of the β-dicarbonyl compound.

The reaction mixture is then typically heated under reflux for several hours to facilitate the

condensation and cyclization reaction.

Work-up and Purification: After the reaction is complete, the mixture is cooled, and the

product is isolated. This may involve extraction with an organic solvent, followed by washing

and drying. The crude product is then purified, typically by recrystallization or column

chromatography, to yield the final isoxazole derivative.

Visualizations
Logical Workflow for Isoxazole Synthesis
The following diagram illustrates a generalized workflow for the synthesis of a 3,5-disubstituted

isoxazole from a β-dicarbonyl precursor and hydroxylamine.
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Generalized Synthesis of a 3,5-Disubstituted Isoxazole
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Caption: A flowchart illustrating the key stages in the synthesis of a 3,5-disubstituted isoxazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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